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Abstract: This technical guide provides a comprehensive overview of the solubility of 2-
Hydroxy-4-Methoxybenzaldehyde, a key intermediate in pharmaceutical and flavor

industries. The document compiles available quantitative and qualitative solubility data in a

range of common organic solvents. Detailed experimental protocols for determining solubility

via gravimetric and UV-Vis spectrophotometric methods are presented to ensure reproducibility

in research and development settings. Furthermore, this guide includes workflow diagrams

generated using Graphviz to visually represent the experimental procedures. This document is

intended to be a valuable resource for researchers, scientists, and drug development

professionals working with this compound.

Introduction
2-Hydroxy-4-Methoxybenzaldehyde (also known as 4-Methoxysalicylaldehyde) is an

aromatic aldehyde with significant applications in the synthesis of pharmaceuticals and as a

flavoring agent. Its chemical structure, featuring a hydroxyl, a methoxy, and an aldehyde group

on a benzene ring, dictates its physicochemical properties, including its solubility in various

solvents. A thorough understanding of its solubility is critical for reaction condition optimization,

purification processes, formulation development, and drug delivery system design. This guide

aims to provide a centralized repository of solubility data and standardized methodologies for

its determination.
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Physicochemical Properties
A brief summary of the key physicochemical properties of 2-Hydroxy-4-
Methoxybenzaldehyde is provided in the table below.

Property Value Reference

Molecular Formula C₈H₈O₃ [1]

Molecular Weight 152.15 g/mol [2]

Melting Point 41-43 °C [3]

Appearance
Creamy white to beige or light

brown crystalline powder
[3]

CAS Number 673-22-3 [3]

Solubility Data
The solubility of 2-Hydroxy-4-Methoxybenzaldehyde has been determined in a variety of

common organic solvents. The following tables summarize the available quantitative and

qualitative data. It is important to note that solubility can be temperature-dependent.

Quantitative Solubility Data
The following table presents the reported quantitative solubility of 2-Hydroxy-4-
Methoxybenzaldehyde in various organic solvents at ambient temperature.

Solvent Chemical Class Solubility (mg/mL) Reference

Dimethylformamide

(DMF)
Amide 30 [2]

Dimethyl sulfoxide

(DMSO)
Sulfoxide 30 - 100 [2][4]

Ethanol Alcohol 30 [2]
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Qualitative and Predicted Solubility Data
This table provides qualitative descriptions of solubility where precise quantitative data is not

readily available in the searched literature.

Solvent Chemical Class
Solubility
Description

Reference

Methanol Alcohol
Soluble (almost

transparent solution)
[3][5]

Water -
Insoluble / Slightly

Soluble
[3][5][6]

Water (Predicted) -

5.19 g/L

(approximately 5.19

mg/mL)

[6]

General Organic

Solvents
- Soluble [7][8]

Note: The term "soluble" is a qualitative description and does not specify the exact amount that

can be dissolved.

Experimental Protocols for Solubility Determination
To ensure accurate and reproducible solubility measurements, standardized experimental

protocols are essential. Below are two common and reliable methods for determining the

solubility of 2-Hydroxy-4-Methoxybenzaldehyde in organic solvents.

Isothermal Equilibrium (Gravimetric) Method
This method, also known as the shake-flask method, is a straightforward and widely used

technique to determine the equilibrium solubility of a compound.[9][10]

4.1.1. Principle

An excess amount of the solid solute is equilibrated with the solvent at a constant temperature.

After equilibrium is reached, the undissolved solid is separated, and the concentration of the
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solute in the saturated solution is determined by evaporating the solvent and weighing the

residue.[9]

4.1.2. Materials and Equipment

2-Hydroxy-4-Methoxybenzaldehyde (crystalline solid, >98% purity)

Selected organic solvents (analytical grade)

Thermostatic shaker or water bath

Centrifuge

Analytical balance (accurate to ±0.1 mg)

Vials with screw caps

Volumetric flasks and pipettes

Drying oven

4.1.3. Procedure

Preparation: Add an excess amount of 2-Hydroxy-4-Methoxybenzaldehyde to a series of

vials. The excess solid is crucial to ensure that a saturated solution is formed.

Solvent Addition: Add a known volume of the desired organic solvent to each vial.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker or water bath set

to the desired temperature (e.g., 25 °C). Agitate the vials for a sufficient time (e.g., 24-48

hours) to ensure that equilibrium is reached. Preliminary experiments can be conducted to

determine the minimum time required to reach equilibrium.[11]

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature for a few hours to allow the excess solid to settle. Subsequently, centrifuge the

vials to ensure complete separation of the solid and liquid phases.
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Sample Collection: Carefully pipette a known volume of the clear supernatant (the saturated

solution) into a pre-weighed, dry container (e.g., a small beaker or evaporating dish).

Solvent Evaporation: Evaporate the solvent from the container in a fume hood or under a

gentle stream of nitrogen. For higher boiling point solvents, a drying oven set at a

temperature below the boiling point of the solvent and the melting point of the solute can be

used.

Drying and Weighing: Once the solvent is completely evaporated, place the container in a

drying oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Cool the container in a desiccator before each weighing.

Calculation: The solubility (S) in mg/mL is calculated using the following formula:

S (mg/mL) = (Weight of residue (mg)) / (Volume of supernatant collected (mL))

UV-Vis Spectrophotometric Method
This method is suitable for compounds that have a chromophore and absorb ultraviolet or

visible light. 2-Hydroxy-4-Methoxybenzaldehyde, with its aromatic ring system, is a good

candidate for this technique.[12][13]

4.2.1. Principle

A saturated solution is prepared using the isothermal equilibrium method. The saturated

solution is then diluted to a concentration that falls within the linear range of a previously

constructed calibration curve of absorbance versus concentration. The solubility is determined

from the concentration of the diluted solution and the dilution factor.

4.2.2. Materials and Equipment

UV-Vis Spectrophotometer

Quartz cuvettes

All materials listed for the Gravimetric Method (excluding the drying oven for the final

residue)
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Volumetric flasks and pipettes for dilutions

4.2.3. Procedure

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of 2-Hydroxy-4-Methoxybenzaldehyde of a known

concentration in the solvent of interest.

Perform a serial dilution of the stock solution to obtain a series of standard solutions with

decreasing concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for 2-Hydroxy-4-Methoxybenzaldehyde in that specific solvent.

Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation.

Preparation of Saturated Solution: Follow steps 1-4 of the Isothermal Equilibrium

(Gravimetric) Method (Section 4.1.3).

Dilution of Saturated Solution:

Carefully pipette a known volume of the clear supernatant into a volumetric flask.

Dilute the supernatant with the same solvent to a final volume that will result in an

absorbance reading within the linear range of the calibration curve. The dilution factor

should be recorded accurately.

Absorbance Measurement: Measure the absorbance of the diluted solution at the λmax.

Calculation:

Use the linear regression equation from the calibration curve to calculate the concentration

of the diluted solution.

The solubility (S) in mg/mL is then calculated using the following formula:
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S (mg/mL) = Concentration of diluted solution (mg/mL) × Dilution Factor

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Gravimetric Method Workflow

Add excess solute to vial

Add known volume of solvent

Equilibrate at constant temperature with agitation

Allow solid to settle and centrifuge

Pipette known volume of supernatant

Evaporate solvent

Dry residue to constant weight

Weigh residue and calculate solubility

Click to download full resolution via product page

Caption: Workflow for the Gravimetric Solubility Determination Method.
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UV-Vis Spectrophotometric Method Workflow

Calibration Saturated Solution Preparation

Prepare stock and standard solutions

Measure absorbance of standards at λmax

Generate calibration curve

Calculate concentration from calibration curve

Prepare saturated solution (as in Gravimetric Method)

Dilute supernatant to fall within calibration range

Measure absorbance of diluted sample

Calculate solubility using dilution factor

Click to download full resolution via product page

Caption: Workflow for the UV-Vis Spectrophotometric Solubility Determination Method.

Conclusion
This technical guide provides a foundational understanding of the solubility of 2-Hydroxy-4-
Methoxybenzaldehyde in common organic solvents. While some quantitative data is

available, further systematic studies are required to establish a comprehensive solubility profile

across a wider range of solvents and temperatures. The detailed experimental protocols for the

gravimetric and UV-Vis spectrophotometric methods provided herein offer a standardized

approach for researchers to generate reliable and comparable solubility data. Such data is
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invaluable for the efficient design and optimization of processes in the pharmaceutical and

chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b030951?utm_src=pdf-custom-synthesis
https://nmppdb.com.ng/compounds-detail?compound=2-hydroxy-4-methoxybenzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB2695303_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2695303.htm
https://www.medchemexpress.com/2-Hydroxy-4-methoxybenzaldehyde.html
https://www.guidechem.com/encyclopedia/2-hydroxy-4-methoxybenzaldehyd-dic6521.html
https://foodb.ca/compounds/FDB005824
https://www.pubcompare.ai/product/61iwNZcByx5TsEHUKQo5/
https://www.chemimpex.com/products/26871
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://www.ijset.in/wp-content/uploads/IJSET_V11_issue5_532.pdf
https://www.nveo.org/index.php/journal/article/download/5630/4404/6728
https://www.benchchem.com/product/b030951#solubility-of-2-hydroxy-4-methoxybenzaldehyde-in-common-organic-solvents
https://www.benchchem.com/product/b030951#solubility-of-2-hydroxy-4-methoxybenzaldehyde-in-common-organic-solvents
https://www.benchchem.com/product/b030951#solubility-of-2-hydroxy-4-methoxybenzaldehyde-in-common-organic-solvents
https://www.benchchem.com/product/b030951#solubility-of-2-hydroxy-4-methoxybenzaldehyde-in-common-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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